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Compound of Interest

Compound Name: 4,5-Dimethylthiazole

Cat. No.: B1345194 Get Quote

An In-depth Technical Guide to 4,5-Dimethylthiazole

This technical guide provides a comprehensive overview of 4,5-Dimethylthiazole, including its

chemical structure, CAS number, physicochemical properties, and significant applications in

research, particularly in the context of drug development. This document is intended for

researchers, scientists, and professionals in the field of medicinal chemistry and drug

discovery.

Core Compound Information
Structural Formula: C₅H₇NS

CAS Number: 3581-91-7[1][2][3]

Molecular Structure:

Caption: Chemical structure of 4,5-Dimethylthiazole.

4,5-Dimethylthiazole is a heterocyclic compound featuring a thiazole ring substituted with two

methyl groups at positions 4 and 5.[4] This structure is a key component in various synthetic

pathways and is noted for its applications in the flavor and fragrance industry.[4]

Physicochemical and Pharmacological Data
The following table summarizes the key quantitative data for 4,5-Dimethylthiazole.
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Property Value Reference

Molecular Weight 113.18 g/mol [1][2][4]

Molecular Formula C₅H₇NS [1][4]

Boiling Point 157 - 159 °C [4]

Density 1.07 g/mL at 25 °C [5]

Refractive Index n20/D 1.521 [5]

Appearance Colorless or pale yellow liquid [4]

Purity 97% - 100% (GC) [2][4]

FEMA Number 3274 [4][5]

EC Number 222-703-3 [2]

PubChem CID 62510 [4][5]

InChI Key
UWSONZCNXUSTKW-

UHFFFAOYSA-N
[5]

SMILES Cc1ncsc1C [5]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4,5-Dimethylthiazole was

not prominently available in the reviewed literature, the synthesis of the closely related isomer,

2,4-Dimethylthiazole, provides a representative example of thiazole ring formation.

Illustrative Synthesis: 2,4-Dimethylthiazole
A common method for synthesizing the thiazole ring is the Hantzsch thiazole synthesis. The

synthesis of 2,4-Dimethylthiazole can be achieved from chloroacetone and thioacetamide. A

described procedure involves the reaction of acetamide with phosphorus pentasulfide to form

thioacetamide in situ, which then reacts with chloroacetone.[6]

Reaction Workflow:
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Caption: General workflow for the synthesis of 2,4-Dimethylthiazole.
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Key Application in Experimental Protocols: The MTT
Assay
A derivative of 4,5-Dimethylthiazole, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide (MTT), is a crucial reagent in the MTT assay, a widely used colorimetric method for

assessing cell viability and metabolic activity.[1][4]

Principle: The assay is based on the reduction of the yellow tetrazolium salt MTT by

mitochondrial dehydrogenases of metabolically active cells into a purple formazan product. The

amount of formazan produced is directly proportional to the number of viable cells.[1][4]

Detailed Experimental Protocol for MTT Assay:

Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10⁴ cells per well and incubate

for 24 hours to allow for cell attachment.[1]

Compound Treatment: Treat the cells with varying concentrations of the test compound (e.g.,

a potential anticancer drug) and incubate for a specified period (e.g., 24 hours).[1][3]

MTT Addition: Following treatment, add MTT solution (typically 0.5 mg/mL) to each well and

incubate for 4 hours in the dark.[1][3]

Formazan Solubilization: Carefully remove the medium and add a solubilizing agent, such as

Dimethyl Sulfoxide (DMSO), to dissolve the formazan crystals.[1][3]

Absorbance Measurement: Measure the absorbance of the resulting purple solution using a

microplate reader at a wavelength of 540-570 nm.[1][3]

Data Analysis: Calculate cell viability as a percentage of the control (untreated cells) and

determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by

50%).

Experimental Workflow for MTT Assay:
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Caption: Step-by-step workflow of the MTT cell viability assay.
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Applications in Drug Development and Research
Thiazole derivatives, including those based on the 4,5-dimethylthiazole scaffold, are of

significant interest in medicinal chemistry due to their diverse biological activities.[7][8] These

activities include:

Anticancer: Thiazole-containing compounds have been investigated as potential anticancer

agents, with some demonstrating cytotoxicity against various cancer cell lines.[4][8] The MTT

assay, which utilizes a 4,5-dimethylthiazole derivative, is a fundamental tool in the

preliminary screening of these potential anticancer drugs.[1][3][4]

Antimicrobial and Antifungal: The thiazole ring is a structural component of several

antimicrobial and antifungal drugs.[7]

Anti-inflammatory: Certain thiazole derivatives have shown anti-inflammatory properties.[7]

The versatility of the thiazole ring allows for various structural modifications, making it a

valuable scaffold for the synthesis of new chemical entities with a wide range of therapeutic

potentials.[8]

Conclusion
4,5-Dimethylthiazole is a structurally simple yet important heterocyclic compound with a well-

defined set of physicochemical properties. While it has applications in the flavor industry, its

primary significance in the context of research and drug development lies in its role as a

synthon for more complex, biologically active molecules. Furthermore, its derivative, MTT, is

indispensable for the in vitro assessment of cell viability, a critical step in the discovery and

development of new therapeutic agents. This guide provides core technical information to aid

researchers and scientists in their work with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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